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Compound of Interest

Compound Name: Benzyl heptanoate

Cat. No.: B1617670

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of
benzyl heptanoate, a significant compound in various research and development applications.
This document outlines its boiling point and density, supported by detailed experimental
protocols for their determination.

Physicochemical Data Summary

The quantitative data for benzyl heptanoate is summarized in the table below for ease of
reference and comparison.

Property Value Units
Boiling Point 257 -295.3 °C
Density 0.98 g/cm3

Note: The range in boiling point reflects variations in reported values across different sources.

Experimental Protocols

Accurate determination of the physical properties of a compound is critical for its application in
research and drug development. The following sections detail the methodologies for
determining the boiling point and density of benzyl heptanoate.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[1][2][3] The following capillary method provides a reliable means of determining the
boiling point of a small liquid sample.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube)

Heat source (e.g., Bunsen burner or hot plate)

Liquid for the heating bath (e.g., paraffin oil)

Procedure:

A small amount of the benzyl heptanoate sample is placed into the sample tube.

o The capillary tube, with its sealed end uppermost, is placed into the sample tube containing
the liquid.

o The sample tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is then immersed in the heating bath (Thiele tube).
e The bath is heated gently.[1]

o As the temperature rises, a stream of bubbles will be observed emerging from the open end
of the capillary tube.

e The heat source is removed when a continuous and rapid stream of bubbles is observed.
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e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[1]

Determination of Density

The density of a substance is its mass per unit volume.[4] A straightforward and accurate
method for determining the density of a liquid like benzyl heptanoate involves the use of a
pycnometer or, more simply, a graduated cylinder and a balance.

Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)
 Electronic balance

e Pipette

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an electronic
balance.

o A known volume of benzyl heptanoate (e.g., 10 mL) is carefully transferred into the
graduated cylinder using a pipette.

e The mass of the graduated cylinder containing the benzyl heptanoate is then measured.

e The mass of the benzyl heptanoate is determined by subtracting the mass of the empty
graduated cylinder from the mass of the cylinder with the liquid.

e The density is calculated by dividing the mass of the liquid by its volume.

e For improved accuracy, the measurement should be repeated multiple times, and the
average density calculated.[4][5]

Visualized Workflows
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The following diagrams illustrate the logical flow of the experimental procedures described
above.

Prepare Sample and Apparatus
(Sample in tube, capillary inverted)

:

Assemble Apparatus
(Tube attached to thermometer, immersed in bath)

:

Gently Heat the Bath

:

Observe Bubble Stream from Capillary

ontinuous Stream

Remove Heat Source
(When bubble stream is rapid and continuous)

:

Record Temperature
(When liquid enters capillary)
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Caption: Experimental workflow for determining the boiling point.

Measure Mass of Empty Graduated Cylinder (m1)

Add Known Volume of Benzyl Heptanoate (V)

Measure Mass of Cylinder with Liquid (m2)

Calculate Mass of Liquid (m = m2 - m1)

Calculate Density (p =m / V)

Click to download full resolution via product page

Caption: Experimental workflow for determining density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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